Cas no 900718-53-8 (4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonamide)

• Product Name: 4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonamide
• CAS No: 900718-53-8
• MF: C₄H₉NO₅S₂
• MW: 215.247958898544
• CID: 5691321
• PubChem ID: 16641882
• Update Time: 2025-06-09

4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 900718-53-8
• AKOS016045263
• AKOS002670886
• 4-hydroxytetrahydrothiophene-3-sulfonamide 1,1-dioxide
• EN300-1618328
• 4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonamide
• SCHEMBL16379586

• Inchi： 1S/C4H9NO5S2/c5-12(9,10)4-2-11(7,8)1-3(4)6/h3-4,6H,1-2H2,(H2,5,9,10)
• InChI Key： HRTCQJHYPBCGDX-UHFFFAOYSA-N
• SMILES： S1(CC(C(C1)S(N)(=O)=O)O)(=O)=O

Computed Properties

• Exact Mass: 214.99221473g/mol
• Monoisotopic Mass: 214.99221473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 131Ų

Additional information on 4-Hydroxy-1,1-dioxo-1lambda6-thiolane-3-sulfonamide

4-Hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonamide (CAS No. 900718-53-8): A Comprehensive Overview

4-Hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonamide (CAS No. 900718-53-8) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its distinct structural features and chemical properties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonamide is composed of a thiolane ring with a sulfonamide functional group and a hydroxyl group. The presence of these functional groups imparts unique chemical reactivity and biological activity to the molecule. The thiolane ring, a six-membered ring containing sulfur, is known for its stability and resistance to oxidation, making it an attractive scaffold for the design of bioactive compounds.

The sulfonamide moiety in 4-Hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonamide is particularly noteworthy due to its well-documented biological activities. Sulfonamides have been extensively studied for their antimicrobial and antifungal properties, as well as their potential as inhibitors of various enzymes and receptors. The hydroxyl group further enhances the compound's solubility and reactivity, making it suitable for a wide range of applications in both research and industry.

Recent studies have highlighted the potential of 4-Hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 4-Hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonamide could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-Hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonamide has also shown promise in cancer research. A study published in Cancer Research demonstrated that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The selective nature of this inhibition suggests that 4-Hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonamide may have fewer side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic properties of 4-Hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonamide have also been investigated. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Furthermore, its low toxicity and high stability contribute to its potential as a safe and effective therapeutic agent.

In the context of drug discovery and development, 4-Hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonamide serves as an excellent starting point for structure-based drug design. Its unique chemical structure provides a robust scaffold for the synthesis of analogs with enhanced biological activity and improved pharmacological properties. Researchers are actively exploring various modifications to the core structure to optimize its therapeutic potential.

The synthesis of 4-Hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonamide has been well-documented in the literature. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 3-chlorothiophene with sodium sulfite to form the corresponding sulfinate salt, which is then treated with an appropriate nucleophile to introduce the hydroxyl group and sulfonamide functionality. These synthetic methods provide researchers with flexible tools to tailor the properties of the final product.

In conclusion, 4-Hydroxy-1,1-dioxo-1λ⁶-thiolane-3-sulfonamide (CAS No. 900718-53-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound, it is likely that new applications and opportunities will emerge in the coming years.